Cas no 2034329-59-2 (N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-4-oxo-4H-chromene-2-carboxamide
• CAS No: 2034329-59-2
• MF: C₁₉H₁₅N₃O₄
• MW: 349.340104341507
• CID: 5334414
• Update Time: 2025-07-20

N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-4-oxo-4H-chromene-2-carboxamide
• N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]-4-oxochromene-2-carboxamide
• N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-4-oxo-4H-chromene-2-carboxamide

• Inchi： 1S/C19H15N3O4/c23-16-9-18(26-17-4-2-1-3-15(16)17)19(24)20-6-7-22-11-14(10-21-22)13-5-8-25-12-13/h1-5,8-12H,6-7H2,(H,20,24)
• InChI Key： HYIPQBWOAQWUPF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C=C1C(NCCN1C=C(C=N1)C1=COC=C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 579
• XLogP3: 1.7
• Topological Polar Surface Area: 86.4

Additional information on N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-4-oxo-4H-chromene-2-carboxamide

N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-4-oxo-4H-chromene-2-carboxamide (CAS No. 2034329-59-2): An Overview of a Promising Compound in Medicinal Chemistry

N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-4-oxo-4H-chromene-2-carboxamide (CAS No. 2034329-59-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, which belongs to the class of chromene derivatives, has been extensively studied for its biological activities and pharmacological properties.

The core structure of N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-4-oxo-4H-chromene-2-carboxamide consists of a chromene ring system fused with a pyrazole moiety and a furan substituent. The presence of these heterocyclic rings imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for drug development. Recent research has highlighted the compound's potential in various therapeutic areas, including anti-inflammatory, anticancer, and neuroprotective activities.

One of the key features of N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-4-oxo-4H-chromene-2-carboxamide is its ability to modulate specific biological pathways. Studies have shown that this compound can inhibit the activity of certain enzymes and receptors involved in inflammatory responses, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The mechanism of action involves the suppression of pro-inflammatory cytokines and the modulation of signaling pathways such as NF-kB and MAPK.

In addition to its anti-inflammatory properties, N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-4-oxo-4H-chromene-2-carboxamide has demonstrated significant anticancer activity in preclinical studies. Research has shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The anticancer effects are attributed to the compound's ability to disrupt cell cycle progression and induce DNA damage, leading to cell death. Furthermore, the compound has shown synergistic effects when used in combination with conventional chemotherapeutic agents, suggesting its potential as an adjuvant therapy in cancer treatment.

The neuroprotective properties of N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-4-oxo-4H-chromene-2-carboxamide have also been investigated. Studies have indicated that this compound can protect neurons from oxidative stress and neurotoxicity, which are common factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated by the compound's antioxidant properties and its ability to modulate intracellular signaling pathways involved in neuronal survival.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions and binding affinities of N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}-4-oxo-4H-chromene-2-carboxamide. Molecular docking studies have revealed that this compound can bind to specific protein targets with high affinity, providing insights into its mechanism of action at the molecular level. These findings have important implications for rational drug design and optimization.

The safety profile of N-{2-[4-(furan-3-y l)-1H-pyrazol - 1 - yl ] ethyl } - 4 - oxo - 4 H - chromene - 2 - carboxamide has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further clinical development. However, ongoing research is necessary to fully characterize its safety profile and identify any potential side effects.

In conclusion, N-{2-[4-(furan - 3 - yl ) - 1 H - pyrazol - 1 - yl ] ethyl } - 4 - oxo - 4 H - chromene - 2 - carboxamide (CAS No. 2034329 - 59 - 2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in both preclinical and clinical settings. As research continues to advance, this compound may hold significant promise for the development of novel therapeutics in various medical fields.